1-(4-Phenyl-5-propyl-thiophen-2-yl)-ethanone

• Molecular Formula: C15H16OS
• Molecular Weight: 244.4 g/mol
• IUPAC Name: 1-(4-phenyl-5-propylthiophen-2-yl)ethanone
• InChI: InChI=1S/C15H16OS/c1-3-7-14-13(10-15(17-14)11(2)16)12-8-5-4-6-9-12/h4-6,8-10H,3,7H2,1-2H3
• InChI Key: NYGLURYLBLIIAB-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=C(C=C(S1)C(=O)C)C2=CC=CC=C2

Description

1-(4-Phenyl-5-propyl-thiophen-2-yl)-ethanone is a useful research compound. Its molecular formula is C15H16OS and its molecular weight is 244.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

At 2° C. methylmagnesium bromide (1 mL, 1.7 M in THF) is added to a solution of 4-phenyl-5-propyl-thiophene-2-carboxylic acid methoxy-methyl-amide (900 mg, 3.11 mmol). The mixture stirred for 1 h before another portion (0.2 mL) of the Grignard reagent is added. Stirring is continued for 2 h. The mixture is diluted with water, extracted with EA and the organic extracts are dried over MgSO4 and concentrated. The crude product is purified by CC on silica gel eluting with heptane:EA 5:4 to give 1-(4-phenyl-5-propyl-thiophen-2-yl)-ethanone (456 mg) as a yellow oil; LC-MS: tR=1.06 min, [M+1]+=245.14, 1H NMR (CDCl3): δ 7.59 (s, 1H), 7.47-7.32 (m, 5H), 2.87-2.81 (m, 2H), 2.54 (s, 3H), 1.76-1.63 (m, 2H), 0.95 (t, J=/.6 Hz, 3H).